![molecular formula C23H20N6O2S B2519589 N-[(4-methoxyphenyl)methyl]-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide CAS No. 1206989-49-2](/img/structure/B2519589.png)
N-[(4-methoxyphenyl)methyl]-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide
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Description
N-[(4-methoxyphenyl)methyl]-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C23H20N6O2S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
A study by Faheem (2018) explored the computational and pharmacological potential of novel derivatives, including compounds with structures similar to the requested compound, for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These derivatives were evaluated through docking against targets like the epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), showing moderate inhibitory effects across all assays for some compounds, indicating potential scientific applications in tumor inhibition and anti-inflammatory research (Faheem, 2018).
Synthesis and Evaluation of Antimicrobial Agents
Baviskar, Khadabadi, and Deore (2013) synthesized a series of derivatives to determine their antimicrobial activity. The study focused on evaluating these compounds' efficacy against various bacterial and fungal strains, highlighting the importance of structural modifications in enhancing antimicrobial properties. This research showcases the compound's relevance in developing new antimicrobial agents, emphasizing its scientific applications in addressing microbial resistance (Baviskar et al., 2013).
Anti-Cancer Activity of Metal Ion Complexes
Research by Ghani and Alabdali (2022) investigated the behavior of a ligand similar to the requested compound with gold (III) and nickel (II) metal ions, aiming to develop new anti-cancer agents. The study assessed the cytotoxic effects on a breast cancer cell line, revealing that the gold(III) complex exhibited higher cytotoxicity compared to the nickel(II) complex. This research provides insights into the compound's potential application in cancer treatment, highlighting its role in the synthesis of metal ion complexes with significant anti-cancer activity (Ghani & Alabdali, 2022).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-[(11-phenyl-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N6O2S/c1-31-18-9-7-16(8-10-18)14-24-21(30)15-32-23-26-25-22-20-13-19(17-5-3-2-4-6-17)27-29(20)12-11-28(22)23/h2-12,19-20,22,25,27H,13-15H2,1H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRTWMBYPWJCPTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)CSC2=NNC3N2C=CN4C3CC(N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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